Cas no 504-77-8 (Oxazoline)

Oxazoline structure
Oxazoline structure
Product Name:Oxazoline
CAS No:504-77-8
MF:C3H5NO
MW:71.0779006481171
CID:374314
PubChem ID:68157
Update Time:2025-04-19

Oxazoline Chemical and Physical Properties

Names and Identifiers

    • Oxazoline
    • 4,5-dihydro-1,3-oxazol
    • 4,5-DIHYDROOXAZOLE
    • Oxazole, 4,5-dihydro-
    • 2-H-2-oxazoline
    • 2-oxazoline
    • 4,5-dihydro-1,3-oxazole
    • 4,5-Dihydro-oxazol
    • EINECS 208-000-4
    • IMSODMZESSGVBE-UHFFFAOYSA-N
    • A819027
    • Q413567
    • 27341-52-2
    • F18129
    • 504-77-8
    • AKOS015911453
    • 31TB4J57Y5
    • UNII-31TB4J57Y5
    • DTXSID9052139
    • NS00043422
    • 30969-75-6
    • J-016744
    • FT-0673339
    • Inchi: 1S/C3H5NO/c1-2-5-3-4-1/h3H,1-2H2
    • InChI Key: IMSODMZESSGVBE-UHFFFAOYSA-N
    • SMILES: O1C=NCC1

Computed Properties

  • Exact Mass: 71.03710
  • Monoisotopic Mass: 71.037
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 5
  • Rotatable Bond Count: 0
  • Complexity: 50.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 21.6A^2
  • XLogP3: -0.2

Experimental Properties

  • Density: 1.13
  • Melting Point: 93-94 ºC
  • Boiling Point: 74 ºC
  • Flash Point: 5 ºC
  • PSA: 21.59000
  • LogP: -0.51950

Oxazoline Security Information

Oxazoline Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Oxazoline Pricemore >>

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$1568.00 2023-05-17
A2B Chem LLC
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$462.00 2024-04-19
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